Cas no 2229167-38-6 (tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate)

• Product Name: tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate
• CAS No: 2229167-38-6
• MF: C₁₇H₂₅N₃O₂
• MW: 303.399304151535
• CID: 5867573
• PubChem ID: 165672032
• Update Time: 2025-06-14

tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate
• tert-butyl N-[2-amino-3-(1-methyl-1H-indol-6-yl)propyl]carbamate
• EN300-1888315
• 2229167-38-6

• Inchi： 1S/C17H25N3O2/c1-17(2,3)22-16(21)19-11-14(18)9-12-5-6-13-7-8-20(4)15(13)10-12/h5-8,10,14H,9,11,18H2,1-4H3,(H,19,21)
• InChI Key： QLKILJLWCDNVCG-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC1=CC=C2C=CN(C)C2=C1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 303.19467705g/mol
• Monoisotopic Mass: 303.19467705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 69.3Ų

Additional information on tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate

Recent Advances in the Study of tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate (CAS: 2229167-38-6)

The compound tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate (CAS: 2229167-38-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate as a key intermediate in the synthesis of novel indole-based compounds. Indole derivatives are known for their diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory activities. The presence of the tert-butyl carbamate group in this compound enhances its stability and bioavailability, making it a promising candidate for further pharmacological investigations.

One of the most notable advancements in the study of this compound is its application in the development of kinase inhibitors. Kinases play a crucial role in cellular signaling pathways, and their dysregulation is often associated with various diseases, including cancer. Researchers have demonstrated that derivatives of tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate exhibit potent inhibitory activity against specific kinases, suggesting their potential as therapeutic agents for kinase-related disorders.

In addition to its kinase inhibitory properties, recent in vitro and in vivo studies have explored the compound's effects on other biological targets. For instance, preliminary data indicate that it may modulate the activity of certain G-protein-coupled receptors (GPCRs), which are implicated in a wide range of physiological processes. These findings open new avenues for the development of GPCR-targeted therapies.

The synthesis of tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate has also been optimized in recent studies. Novel synthetic routes have been developed to improve yield and purity, facilitating its use in large-scale pharmaceutical production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as pharmacokinetics, toxicity, and formulation stability need to be addressed in future research. However, the growing body of evidence supporting its biological activity and therapeutic potential underscores the importance of continued investigation.

In conclusion, tert-butyl N-2-amino-3-(1-methyl-1H-indol-6-yl)propylcarbamate (CAS: 2229167-38-6) represents a valuable scaffold for the design of new pharmacologically active molecules. Its versatility and potential applications in drug discovery make it a compound of significant interest to researchers in the chemical biology and medicinal chemistry fields. Further studies are warranted to fully elucidate its mechanisms of action and explore its therapeutic benefits.